8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 8-[[benzyl(ethyl)amino]methyl]-7-hydroxy-3-phenyl-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C26H22F3NO3/c1-2-30(15-17-9-5-3-6-10-17)16-20-21(31)14-13-19-23(32)22(18-11-7-4-8-12-18)25(26(27,28)29)33-24(19)20/h3-14,31H,2,15-16H2,1H3
• InChI Key: PWJKSSSUMXQEQM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=CC=C4)C(F)(F)F)O
• Molecular Formula: C26H22F3NO3
• Molecular Weight: 453.5 g/mol

Description

8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic organic compound belonging to the class of chromen-4-one derivatives. This compound is characterized by its complex structure, which includes a benzyl(ethyl)amino group, a hydroxy group, a phenyl group, and a trifluoromethyl group attached to a chromen-4-one core. Chromen-4-one derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

The synthesis of 8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the chromen-4-one core: This can be achieved through the condensation of salicylaldehyde with an appropriate β-ketoester under basic conditions to form the chromen-4-one scaffold.

Introduction of the trifluoromethyl group: The trifluoromethyl group can be introduced via a nucleophilic substitution reaction using a trifluoromethylating agent such as trifluoromethyl iodide.

Attachment of the benzyl(ethyl)amino group: This step involves the alkylation of the chromen-4-one core with benzyl(ethyl)amine under suitable conditions, such as using a strong base like sodium hydride.

Industrial production methods for this compound would likely involve optimization of these synthetic steps to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group at the 7-position can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The chromen-4-one core can be reduced to form the corresponding chromanol derivative using reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: The phenyl group can undergo various coupling reactions, such as Suzuki-Miyaura coupling, to introduce different aryl or alkyl groups.

Common reagents and conditions used in these reactions include bases (e.g., sodium hydride), oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and catalysts (e.g., palladium catalysts for coupling reactions). The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: This compound serves as a valuable intermediate in the synthesis of other complex organic molecules and can be used in various organic transformations.

Biology: It has been investigated for its potential biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that chromen-4-one derivatives can interact with various biological targets, making them promising candidates for drug development.

Medicine: Due to its potential therapeutic properties, this compound is being explored for the development of new pharmaceuticals. Its ability to modulate specific biological pathways makes it a potential candidate for the treatment of various diseases.

Industry: In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to specific biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. Additionally, its antioxidant properties may result from its ability to scavenge free radicals and protect cells from oxidative damage.

Comparison with Similar Compounds

8-{[benzyl(ethyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one can be compared with other chromen-4-one derivatives, such as:

7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one: Lacks the benzyl(ethyl)amino group, which may result in different biological activities and chemical reactivity.

8-{[benzyl(methyl)amino]methyl}-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one: Similar structure but with a methyl group instead of an ethyl group, which may affect its pharmacokinetic properties and biological activity.

7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one: Contains a methoxy group on the phenyl ring, which may influence its chemical reactivity and biological properties.

The uniqueness of this compound lies in its specific combination of functional groups, which contribute to its distinct chemical and biological properties.